Cas no 2288710-30-3 ((3-Methylpyrazin-2-yl)methanamine dihydrochloride)

(3-Methylpyrazin-2-yl)methanamine dihydrochloride is a high-purity chemical compound primarily used in pharmaceutical and agrochemical research. Its pyrazine core structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting drugs and crop protection agents. The dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound exhibits consistent batch-to-batch reproducibility, meeting stringent analytical standards (typically >97% purity by HPLC). Its well-defined crystalline structure allows for precise characterization via NMR and mass spectrometry. Researchers value this derivative for its versatility in nucleophilic substitution reactions and as a building block for heterocyclic frameworks in medicinal chemistry applications.
(3-Methylpyrazin-2-yl)methanamine dihydrochloride structure
2288710-30-3 structure
Product Name:(3-Methylpyrazin-2-yl)methanamine dihydrochloride
CAS No:2288710-30-3
MF:C6H11Cl2N3
MW:196.0776
MDL:MFCD28891539
CID:5041396
PubChem ID:138106140
Update Time:2026-02-28

(3-Methylpyrazin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-methylpyrazin-2-yl)methanamine dihydrochloride
    • 1-(3-Methylpyrazin-2-yl)methanamine diHCl
    • P19746
    • (3-methylpyrazin-2-yl)methanamine;dihydrochloride
    • SY322457
    • 2288710-30-3
    • BS-43398
    • CS-0162306
    • MFCD28891539
    • (3-Methylpyrazin-2-yl)methanamine dihydrochloride
    • MDL: MFCD28891539
    • Inchi: 1S/C6H9N3.2ClH/c1-5-6(4-7)9-3-2-8-5;;/h2-3H,4,7H2,1H3;2*1H
    • InChI Key: BZGRTYMYFTXCDT-UHFFFAOYSA-N
    • SMILES: Cl[H].Cl[H].N1C([H])=C([H])N=C(C([H])([H])[H])C=1C([H])([H])N([H])[H]

Computed Properties

  • Exact Mass: 195.0330028g/mol
  • Monoisotopic Mass: 195.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 84.4
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8

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Additional information on (3-Methylpyrazin-2-yl)methanamine dihydrochloride

Introduction to (3-Methylpyrazin-2-yl)methanamine dihydrochloride (CAS No. 2288710-30-3)

(3-Methylpyrazin-2-yl)methanamine dihydrochloride (CAS No. 2288710-30-3) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(aminomethyl)-3-methylpyrazine dihydrochloride, is a derivative of pyrazine with a unique structure that has been explored for its potential therapeutic applications. The compound's molecular formula is C7H10N3·2HCl, and it has a molecular weight of approximately 194.09 g/mol.

The pyrazine ring, a key structural feature of (3-Methylpyrazin-2-yl)methanamine dihydrochloride, is known for its aromatic properties and the ability to form stable complexes with various metal ions. This characteristic makes the compound a valuable candidate for developing new pharmaceutical agents. Recent studies have highlighted the compound's potential in various therapeutic areas, including neurology, oncology, and infectious diseases.

In the context of neurology, (3-Methylpyrazin-2-yl)methanamine dihydrochloride has been investigated for its potential as a modulator of neurotransmitter systems. Research has shown that the compound can interact with specific receptors in the brain, potentially influencing neurotransmitter release and reuptake mechanisms. These interactions could have implications for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In oncology, the compound has been studied for its antiproliferative effects on cancer cells. Preclinical studies have demonstrated that (3-Methylpyrazin-2-yl)methanamine dihydrochloride can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways that are often dysregulated in cancer cells.

Additionally, (3-Methylpyrazin-2-yl)methanamine dihydrochloride has shown promise in the treatment of infectious diseases. Its ability to form stable complexes with metal ions suggests potential antimicrobial properties. Studies have indicated that the compound can inhibit the growth of certain bacteria and fungi, making it a candidate for developing new antimicrobial agents.

The synthesis of (3-Methylpyrazin-2-yl)methanamine dihydrochloride involves several steps, including the formation of the pyrazine ring and subsequent functionalization to introduce the amino group and methyl substituent. The final step involves the conversion to the dihydrochloride salt to enhance solubility and stability. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In terms of safety and toxicity, preclinical studies have shown that (3-Methylpyrazin-2-yl)methanamine dihydrochloride exhibits a favorable safety profile at therapeutic doses. However, as with any new pharmaceutical agent, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and potential side effects in humans.

The future prospects for (3-Methylpyrazin-2-yl)methanamine dihydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic indications. The compound's unique structure and multifaceted biological activities make it an attractive candidate for further development in drug discovery and development programs.

In conclusion, (3-Methylpyrazin-2-yl)methanamine dihydrochloride (CAS No. 2288710-30-3) is a versatile compound with significant potential in multiple therapeutic areas. Its unique chemical structure and biological activities warrant continued research to fully explore its therapeutic applications and optimize its use in clinical settings.

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